N,N-diethyl-3-phenyloxaziridine-2-carboxamide
Overview
Description
N,N-diethyl-3-phenyloxaziridine-2-carboxamide (DOPC) is a synthetic compound that has been studied and used in a variety of scientific research applications. It is a derivative of oxaziridine, an organic compound that is used as a building block in the synthesis of various compounds. DOPC has a high melting point and is stable in a wide range of temperatures and pH levels, making it an ideal compound for use in laboratory experiments.
Scientific Research Applications
N,N-diethyl-3-phenyloxaziridine-2-carboxamide has been used in a variety of scientific research applications, including in studies of membrane proteins and drug delivery systems. It has also been used in studies of membrane structure and dynamics, and in studies of the structure of proteins and peptides. Additionally, N,N-diethyl-3-phenyloxaziridine-2-carboxamide has been used in studies of the structure of cell membranes, and in studies of the mechanisms of action of drugs.
Mechanism of Action
The mechanism of action of N,N-diethyl-3-phenyloxaziridine-2-carboxamide is not yet fully understood. However, it is believed that it interacts with membrane proteins and other molecules in order to affect their function. Specifically, it is believed to bind to membrane proteins and alter their conformation, thus affecting their function. Additionally, it is believed to interact with drug molecules and alter their pharmacokinetics.
Biochemical and Physiological Effects
The biochemical and physiological effects of N,N-diethyl-3-phenyloxaziridine-2-carboxamide are not yet fully understood. However, it has been shown to have some effects on membrane proteins, as well as on drug molecules. Specifically, it has been shown to bind to membrane proteins and alter their conformation, thus affecting their function. Additionally, it has been shown to interact with drug molecules and alter their pharmacokinetics.
Advantages and Limitations for Lab Experiments
The advantages of using N,N-diethyl-3-phenyloxaziridine-2-carboxamide in laboratory experiments include its high melting point and its stability in a wide range of temperatures and pH levels. Additionally, it is a simple compound to synthesize, and yields a high yield of the desired product. The main limitation of using N,N-diethyl-3-phenyloxaziridine-2-carboxamide in laboratory experiments is that its mechanism of action is not yet fully understood.
Future Directions
The future directions for research on N,N-diethyl-3-phenyloxaziridine-2-carboxamide include further study of its mechanism of action, its effects on membrane proteins and drug molecules, and its potential applications in drug delivery systems. Additionally, further research could be done on the synthesis of N,N-diethyl-3-phenyloxaziridine-2-carboxamide, in order to make it easier and more efficient to produce. Additionally, further research could be done on the structure of N,N-diethyl-3-phenyloxaziridine-2-carboxamide and its interactions with other molecules, in order to better understand its effects. Finally, further research could be done on the potential applications of N,N-diethyl-3-phenyloxaziridine-2-carboxamide in drug delivery systems, in order to maximize its potential.
Synthesis Methods
N,N-diethyl-3-phenyloxaziridine-2-carboxamide can be synthesized via a two-step process. In the first step, the compound is synthesized from the reaction of diethyl oxaziridine with 3-phenyl-2-propionic acid. This reaction produces a salt, which is then heated to produce N,N-diethyl-3-phenyloxaziridine-2-carboxamide. This process is simple and yields a high yield of the desired product, making it an ideal method for synthesizing N,N-diethyl-3-phenyloxaziridine-2-carboxamide in the laboratory.
properties
| { "Design of the Synthesis Pathway": "The synthesis of N,N-diethyl-3-phenyloxaziridine-2-carboxamide can be achieved through a three-step process involving the reaction of N,N-diethylhydroxylamine with benzaldehyde, followed by the oxidation of the resulting imine with m-chloroperbenzoic acid, and finally the reaction of the resulting oxaziridine with ethyl isocyanate.", "Starting Materials": [ "N,N-diethylhydroxylamine", "Benzaldehyde", "m-Chloroperbenzoic acid", "Ethyl isocyanate" ], "Reaction": [ "Step 1: Reaction of N,N-diethylhydroxylamine with benzaldehyde to form N,N-diethylbenzaldimine.", "Step 2: Oxidation of N,N-diethylbenzaldimine with m-chloroperbenzoic acid to form N,N-diethyl-3-phenyloxaziridine.", "Step 3: Reaction of N,N-diethyl-3-phenyloxaziridine with ethyl isocyanate to form N,N-diethyl-3-phenyloxaziridine-2-carboxamide." ] } | |
CAS RN |
2365508-28-5 |
Product Name |
N,N-diethyl-3-phenyloxaziridine-2-carboxamide |
Molecular Formula |
C12H16N2O2 |
Molecular Weight |
220.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
